Cas no 2137093-57-1 (tert-butyl N-(1R)-1-(3-chloro-5-fluorophenyl)-3-oxopropylcarbamate)

• Product Name: tert-butyl N-(1R)-1-(3-chloro-5-fluorophenyl)-3-oxopropylcarbamate
• CAS No: 2137093-57-1
• MF: C₁₄H₁₇ClFNO₃
• MW: 301.74108672142
• CID: 6316500
• PubChem ID: 165777392
• Update Time: 2025-05-25

tert-butyl N-(1R)-1-(3-chloro-5-fluorophenyl)-3-oxopropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(1R)-1-(3-chloro-5-fluorophenyl)-3-oxopropylcarbamate
• tert-butyl N-[(1R)-1-(3-chloro-5-fluorophenyl)-3-oxopropyl]carbamate
• EN300-1163639
• 2137093-57-1

• Inchi： 1S/C14H17ClFNO3/c1-14(2,3)20-13(19)17-12(4-5-18)9-6-10(15)8-11(16)7-9/h5-8,12H,4H2,1-3H3,(H,17,19)/t12-/m1/s1
• InChI Key： TVLOZVNYJPMCMQ-GFCCVEGCSA-N
• SMILES： ClC1=CC(=CC(=C1)[C@@H](CC=O)NC(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 301.0880993g/mol
• Monoisotopic Mass: 301.0880993g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-(1R)-1-(3-chloro-5-fluorophenyl)-3-oxopropylcarbamate

Comprehensive Overview of tert-butyl N-(1R)-1-(3-chloro-5-fluorophenyl)-3-oxopropylcarbamate (CAS No. 2137093-57-1)

The compound tert-butyl N-(1R)-1-(3-chloro-5-fluorophenyl)-3-oxopropylcarbamate (CAS No. 2137093-57-1) is a specialized chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique structural features, including the tert-butyl carbamate group and the 3-chloro-5-fluorophenyl moiety, make it a valuable building block for drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers often explore its applications in asymmetric synthesis, where the (1R)-stereocenter plays a critical role in enantioselective reactions.

In recent years, the demand for chiral intermediates like tert-butyl N-(1R)-1-(3-chloro-5-fluorophenyl)-3-oxopropylcarbamate has surged due to advancements in targeted therapies and precision medicine. The compound's fluorophenyl and chlorophenyl groups are frequently investigated for their potential in modulating pharmacokinetic properties, such as metabolic stability and membrane permeability. This aligns with the growing interest in AI-driven drug design and computational chemistry, where researchers leverage molecular docking simulations to predict binding affinities.

The synthesis of CAS No. 2137093-57-1 typically involves multi-step organic reactions, including asymmetric hydrogenation or enzymatic resolution to achieve high enantiomeric purity. Its 3-oxopropyl segment is particularly noteworthy for serving as a versatile handle for further derivatization, enabling the construction of complex heterocycles or peptidomimetics. These attributes have made it a subject of interest in green chemistry initiatives, where solvent optimization and catalytic efficiency are prioritized.

From an analytical perspective, tert-butyl N-(1R)-1-(3-chloro-5-fluorophenyl)-3-oxopropylcarbamate is characterized using techniques like HPLC, NMR, and mass spectrometry to confirm its structural integrity and purity. The rise of high-throughput screening (HTS) platforms has further amplified its relevance, as researchers seek structurally diverse scaffolds for hit-to-lead optimization. Additionally, its compatibility with flow chemistry systems underscores its adaptability to modern industrial processes.

Beyond pharmaceuticals, this compound has garnered attention in material science for its potential role in designing functional polymers or coatings. The carbamate group, in particular, offers hydrolytic stability, making it suitable for applications requiring durability under physiological conditions. As sustainability becomes a focal point, innovations in biocatalysis and renewable feedstocks are being explored to streamline its production.

In summary, tert-butyl N-(1R)-1-(3-chloro-5-fluorophenyl)-3-oxopropylcarbamate exemplifies the intersection of synthetic chemistry and biomedical innovation. Its versatility in drug development, coupled with emerging trends like machine learning-assisted synthesis planning, positions it as a compound of enduring significance in both academic and industrial settings.